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Compound of Interest

Compound Name: N-hydroxy-N,2-diphenylacetamide
CAS No.: 13663-57-5
Cat. No.: B081897
Get Quote
Abstract

This document provides a comprehensive guide to the safe handling, storage, and disposal of
N-hydroxy-2,2-diphenylacetamide (also known as Diphenylacetohydroxamic acid). While the
specific isomer N-hydroxy-N,2-diphenylacetamide is not widely documented, the protocols
outlined here are based on the known hazards of the closely related and cataloged isomer, N-
hydroxy-2,2-diphenylacetamide (CAS 4099-51-8), and the broader class of hydroxamic acids.
These guidelines are intended for researchers, scientists, and drug development professionals
to ensure a high standard of safety in the laboratory.

Chemical Identity and Hazard Analysis
1.1 Compound Identification

The subject of this guide is N-hydroxy-2,2-diphenylacetamide. It is crucial to distinguish it from
other isomers.

o |[UPAC Name: N-hydroxy-2,2-diphenylacetamide[1]

e Synonyms: Diphenylacetohydroxamic acid[1]
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e CAS Number: 4099-51-8[1]
e Molecular Formula: C14aH13NO2[1][2]
e Molecular Weight: 227.26 g/mol [2]

The core structure contains a hydroxamic acid functional group (-C(=0O)N-OH), which is a key
determinant of its chemical and toxicological properties. Hydroxamic acids are known to act as
chelating agents and can exhibit significant biological activity, sometimes including reproductive
toxicity or mutagenicity, as seen in other members of this class[3].

1.2 GHS Hazard Classification and Analysis

A comprehensive hazard profile has been synthesized from data on N-hydroxy-2,2-
diphenylacetamide and structurally similar compounds, such as N-hydroxy-N-phenylacetamide,
to provide a cautious and protective overview.

Table 1. GHS Hazard Summary
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Hazard Class GHS Code Description Source(s)
Acute Toxicity, Oral H302 Harmful if swallowed [11[4115]
o Harmful in contact
Acute Toxicity, Dermal  H312 ) ) [5]
with skin
Acute Toxicity, o
) H332 Harmful if inhaled [5]
Inhalation
Skin o
) o H315 Causes skin irritation [51617]
Corrosion/Irritation
Serious Eye Causes serious eye
- H319 N (51061171
Damage/Irritation irritation
STOT - Single May cause respirator
J H335 » / _ Praery [5][6]
Exposure irritation
Hazardous to the Very toxic to aquatic
H400 [1]

Aquatic Environment

life

Potential

Reproductive Toxicity

Some hydroxamic
acids may damage
fertility or the unborn
child

[3](8]

Causality of Hazards: The toxicity profile is largely driven by the hydroxamic acid moiety and

the aryl groups. Skin and eye irritation are common for acidic organic compounds. The

systemic "harmful if* warnings (oral, dermal, inhalation) suggest that the compound can be

absorbed into the body and cause systemic effects. The potential for reproductive toxicity,

observed in related hydroxamic acids like Vorinostat, necessitates handling this compound as a

potential teratogen until proven otherwise[3].

Risk Assessment and Mitigation

A thorough risk assessment must be performed before any experiment. This involves

evaluating the quantity of material used, the experimental procedure, and the potential for

exposure.
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Caption: Risk assessment workflow for handling

N-hydroxy-2,2-diphenylacetamide.

Standard Operating Procedures

3.1 Personal Protective Equipment

(PPE)
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The minimum required PPE must be worn at all times when handling this compound.

o Eye/Face Protection: Wear tightly fitting chemical safety goggles and a face shield if there is
a splash hazard[9].

» Skin Protection: A standard laboratory coat is required. For all handling activities, wear
chemically resistant gloves (e.g., nitrile). Change gloves immediately if they become
contaminated[10].

» Respiratory Protection: All handling of the solid compound or solutions should be performed
inside a certified chemical fume hood to prevent inhalation[9]. If engineering controls are not
sufficient or for large-scale work, a respirator may be necessary|[9].

3.2 Weighing and Solution Preparation Protocol

This protocol is designed to minimize exposure and contamination.
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Start: Prepare Workspace

1. Don Required PPE
(Gloves, Goggles, Lab Coat)

'

2. Work Inside a Chemical Fume Hood

'

3. Decontaminate balance and work surface

'

4. Use a tared weigh boat or vial

'

5. Carefully transfer solid with a spatula
(Avoid generating dust)

'

6. Record weight, close primary container

'

7. Place weigh boat into receiving flask

'

8. Add solvent slowly to dissolve
(Rinse weigh boat)

'

9. Decontaminate spatula and work surface

End: Solution Prepared
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Caption: Step-by-step workflow for weighing and dissolving the solid compound.
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3.3 Storage and Stability

Proper storage is essential to maintain the integrity of the compound and ensure safety.

o Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place[9][11].
The compound should be protected from moisture.

o Security: Due to its hazard profile, the compound should be stored in a locked cabinet or a
location with controlled access|8].

e Incompatibilities: Avoid strong oxidizing agents.

Emergency Procedures
4.1 Spills and Accidental Release
e Minor Spill (Solid):

o Ensure the area is well-ventilated (inside a fume hood is ideal).

o Wearing appropriate PPE, gently sweep or scoop the material into a labeled container for
hazardous waste. Avoid raising dust.

o Clean the spill area with a suitable solvent (e.g., isopropanol, ethanol) and then soap and
water.

o Collect all cleaning materials as hazardous waste.
e Minor Spill (Liquid/Solution):

o Absorb the spill with an inert material (e.g., vermiculite, sand, or chemical absorbent
pads).

o Scoop the absorbed material into a labeled container for hazardous waste.
o Clean the spill area with soap and water.

» Major Spill: Evacuate the area and contact your institution's Environmental Health & Safety
(EHS) department immediately.
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4.2 First Aid Measures

Immediate action is critical in case of exposure.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention[12].

o Skin Contact: Immediately wash skin with plenty of soap and water for at least 15 minutes
while removing contaminated clothing. Seek medical attention if irritation persists[11][12].

 Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention[11].

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention[12].

Waste Disposal

All waste containing N-hydroxy-2,2-diphenylacetamide, including unused material,
contaminated labware, and cleaning materials, must be disposed of as hazardous chemical
waste.

e Collect waste in a clearly labeled, sealed container.
o Follow all local, state, and federal regulations for hazardous waste disposal.

e Do not dispose of this material down the drain, as it is very toxic to aquatic life[1][9].

References

e PubChem. (n.d.). N-Hydroxy-2,2-diphenylacetamide. National Center for Biotechnology
Information. Retrieved from [Link]

e PubChem. (n.d.). N,2-Diphenylacetamide. National Center for Biotechnology Information.
Retrieved from [Link]

e PubChem. (n.d.). 2,2-Diphenylacetamide. National Center for Biotechnology Information.
Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 8/11 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC102311000&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC102311000&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC102311000&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/239512
https://www.echemi.com/sds/mandelicaciddiethylamide-pid_Seven13369.html
https://pubchem.ncbi.nlm.nih.gov/compound/239512
https://pubchem.ncbi.nlm.nih.gov/compound/225533
https://pubchem.ncbi.nlm.nih.gov/compound/78420
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081897?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

U.S. Environmental Protection Agency. (n.d.). 2-Chloro-N,N-diphenylacetamide - Hazard.
CompTox Chemicals Dashboard. Retrieved from [Link]

CAMACHEM. (2021, November 1). Material Safety Data Sheet: Alkyl Hydroxamic Acid.
Retrieved from [Link]

Chemical Synthesis Database. (2025, May 20). 2-hydroxy-N,N-dimethyl-2,2-
diphenylacetamide. Retrieved from [Link]

PubChem. (n.d.). N-Phenylglycolhydroxamate. National Center for Biotechnology
Information. Retrieved from [Link]

DC Fine Chemicals. (2024, November 4). Safety Data Sheet: N,N-Dimethylacetamide
dimethylacetal. Retrieved from [Link]

Australian Industrial Chemicals Introduction Scheme (AICIS). (2022, December 22).
Octanamide, N-hydroxy- - Evaluation statement. Retrieved from [Link]

Organic Syntheses. (n.d.). n-(2,4-diformyl-5-hydroxyphenyl)acetamide. Retrieved from [Link]

Global Substance Registration System (GSRS). (n.d.). N-HYDROXY-2,2-
DIPHENYLACETAMIDE. Retrieved from [Link]

Omar, R. S., et al. (2021). Facile one-pot, three-component synthesis of novel fused 4H-
pyrans incorporating 2-phenoxy-N-phenylacetamide. Arkivoc.

Organic Syntheses. (n.d.). Phenylacetamide. Retrieved from [Link]

Supporting Information. (n.d.). Electrochemical selenium-catalyzed para-amination of N-
aryloxyamides: access to polysubstituted aminophenols. Royal Society of Chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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